Slow relaxation of Dy(iii) single-ion magnets dominated by the simultaneous binding of chelating ligands in low-symmetry ligand-fields†
Dalton Transactions Pub Date: 2021-12-13 DOI: 10.1039/D1DT03637H
Abstract
Electronic effect and geometry distortion of low-symmetry ligand-field on the anisotropy barrier (Ueff) of spin reversal have been compared in three Dy(III) single-ion magnets through the simultaneous binding of chelating ligands. The substitution of N,O-salicylaldoxime by N,N′-1,10-phenanthroline in the distorted triangular-dodecahedronal field sharply decreases the Ueff by 286 K due to an increase in non-preferred transverse anisotropy, while the geometry distortion with CShM = 1.569 went down to 1.376 only lowering the Ueff by 12 K. The co-coordination strategy of heterodonor ligands highlights the importance of ligand-surroundings on the relaxation dynamics.
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